Cas no 175202-00-3 (6-hydrazino-1,3,4-trimethyl-1H-pyrazolo3,4-bpyridine)

• Product Name: 6-hydrazino-1,3,4-trimethyl-1H-pyrazolo3,4-bpyridine
• CAS No: 175202-00-3
• MF: C₉H₁₃N₅
• MW: 191.233020544052
• CID: 134143
• PubChem ID: 2778646
• Update Time: 2025-06-14

6-hydrazino-1,3,4-trimethyl-1H-pyrazolo3,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Hydrazinyl-1,3,4-trimethyl-1H-pyrazolo[3,4-b]pyridine
• (1,3,4-trimethylpyrazolo[3,4-b]pyridin-6-yl)hydrazine
• 1H-Pyrazolo[3,4-b]pyridine,6-hydrazinyl-1,3,4-trimethyl-
• 6-HYDRAZINO-1,3,4-TRIMETHYL-1H-PYRAZOLO[3,4-B]PYRIDINE
• 1,3,4-TRIMETHYL-1H-PYRAZOLO(3,4-B)PYRIDIN-6-HYDRAZINE
• 6H-Pyrazolo[3,4-b]pyridin-6-one,1,7-dihydro-1,3,4-trimethyl-,hydrazone(9CI)
• CS-0336825
• SCHEMBL5217107
• DTXSID60381049
• AKOS006227613
• MS-22062
• J-518767
• 175202-00-3
• 6-hydrazino-1,3,4-trimethyl-1H-pyrazolo[3,4-b]pyridine, AldrichCPR
• FT-0621154
• DB-065009
• 6-hydrazino-1,3,4-trimethyl-1H-pyrazolo3,4-bpyridine

• Inchi： 1S/C9H13N5/c1-5-4-7(12-10)11-9-8(5)6(2)13-14(9)3/h4H,10H2,1-3H3,(H,11,12)
• InChI Key： NDFXPLOECYNSHX-UHFFFAOYSA-N
• SMILES： N1(C)C2C(C(C)=N1)=C(C)C=C(NN)N=2

Computed Properties

• Exact Mass: 191.11700
• Monoisotopic Mass: 191.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.37
• Melting Point: 199 °C
• Boiling Point: 412.9°C at 760 mmHg
• Flash Point: 203.5°C
• Refractive Index: 1.691
• PSA: 68.76000
• LogP: 1.64400

6-hydrazino-1,3,4-trimethyl-1H-pyrazolo3,4-bpyridine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39

Additional information on 6-hydrazino-1,3,4-trimethyl-1H-pyrazolo3,4-bpyridine

Comprehensive Overview of 6-Hydrazino-1,3,4-trimethyl-1H-pyrazolo[3,4-b]pyridine (CAS No. 175202-00-3)

6-Hydrazino-1,3,4-trimethyl-1H-pyrazolo[3,4-b]pyridine (CAS No. 175202-00-3) is a specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazolo[3,4-b]pyridine core, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its hydrazino functional group, which offers versatile reactivity for synthesizing derivatives with enhanced biological activity.

The structural complexity of 6-hydrazino-1,3,4-trimethyl-1H-pyrazolo[3,4-b]pyridine makes it a valuable intermediate in the synthesis of novel therapeutic agents. Its trimethyl substituents contribute to its stability and solubility, which are critical factors in pharmacokinetic optimization. Recent studies have explored its role in targeting enzymes and receptors associated with inflammatory and metabolic disorders, aligning with the growing demand for precision medicine and personalized therapeutics.

In the context of current trends, the compound's potential in cancer research has been a focal point. The pyrazolo[3,4-b]pyridine scaffold is known to interact with kinase proteins, making it a candidate for kinase inhibitor development. This aligns with the surge in interest around targeted cancer therapies, a topic frequently searched by both professionals and the general public. Additionally, its hydrazino moiety opens avenues for bioconjugation, a technique increasingly used in drug delivery systems and diagnostic imaging.

From a synthetic chemistry perspective, CAS No. 175202-00-3 is often discussed in forums and publications related to green chemistry and sustainable synthesis. Researchers are investigating eco-friendly protocols to produce this compound, reducing reliance on hazardous reagents. This resonates with the global push toward environmentally friendly practices in the chemical industry, a hot topic in academic and industrial circles.

The compound's nomenclature, 6-hydrazino-1,3,4-trimethyl-1H-pyrazolo[3,4-b]pyridine, may seem daunting, but its systematic name provides clarity for chemists and regulatory bodies. The CAS registry number (175202-00-3) ensures unambiguous identification in databases and patent filings, a critical aspect for intellectual property protection in pharmaceutical innovation.

In summary, 6-hydrazino-1,3,4-trimethyl-1H-pyrazolo[3,4-b]pyridine represents a promising scaffold in modern drug discovery. Its multifaceted applications—from kinase inhibition to bioconjugation—highlight its relevance in addressing contemporary healthcare challenges. As research progresses, this compound may pave the way for breakthroughs in therapeutic development and biomedical engineering, making it a subject of enduring scientific interest.